Cas no 1903824-66-7 ((3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester)

• Product Name: (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester
• CAS No: 1903824-66-7
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD32664115
• CID: 5088121
• Update Time: 2025-11-01

(3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• AT19683
• AT19690
• (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester
• TRANS-(4-BOC-AMINOTETRAHYDROFURAN-3-YL)METHANOL
• ((3R,4S)-4-BOC-AMINOTETRAHYDROFURAN-3-YL)METHANOL
• Rel-tert-butyl ((3R,4S)-4-(hydroxymethyl)tetrahydrofuran-3-yl)carbamate
• trans-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester

• MDL： MFCD32664115
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(13)11-8-6-14-5-7(8)4-12/h7-8,12H,4-6H2,1-3H3,(H,11,13)/t7-,8-/m0/s1
• InChI Key： RBFZUVZVPAETHZ-YUMQZZPRSA-N
• SMILES： O1C[C@@H]([C@@H](CO)C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester

Introduction to (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester (CAS No. 1903824-66-7)

(3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester (CAS No. 1903824-66-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, including a tetrahydrofuran ring and a tert-butyl carbamate group, which confer it with specific chemical and biological properties. The chiral centers at the 3 and 4 positions of the tetrahydrofuran ring play a crucial role in its reactivity and selectivity in various synthetic transformations.

The synthesis of (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester typically involves several steps, including the formation of the tetrahydrofuran ring, the introduction of the hydroxymethyl group, and the protection of the amine functionality with a tert-butyl carbamate group. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for preparing this compound, making it an attractive building block for complex molecule synthesis.

In the context of pharmaceutical research, (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester has been explored as a potential intermediate in the development of novel drugs. Its chiral nature and functional groups make it suitable for use in the synthesis of bioactive molecules with specific stereochemical requirements. For instance, it has been utilized in the synthesis of antiviral agents, where the precise control over stereochemistry is critical for achieving optimal therapeutic effects.

Recent studies have also highlighted the importance of (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl carbamate group in this compound can be designed to release an active amine under specific physiological conditions, thereby enhancing drug delivery and reducing side effects.

The stability and reactivity of (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its behavior under different reaction conditions, which is crucial for optimizing synthetic protocols and ensuring high yields.

In addition to its applications in drug development, (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester has also found use in other areas of chemical research. For example, it has been employed as a ligand in catalytic reactions, where its chiral structure can influence enantioselectivity. This property makes it a valuable tool for asymmetric catalysis, a field that aims to develop more efficient and environmentally friendly methods for producing enantiopure compounds.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the biodegradability and toxicity of (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester have shown that it exhibits low toxicity and good biodegradability under controlled conditions. This makes it a safer alternative to other compounds that may pose environmental risks.

In conclusion, (3R,4S)-(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester (CAS No. 1903824-66-7) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. Its unique structural features and functional groups make it an attractive building block for complex molecule synthesis and drug development. Ongoing research continues to uncover new applications and optimize its use in synthetic processes.